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Compound of Interest

Compound Name: Chromous bromide

Cat. No.: B167723 Get Quote

For: Researchers, scientists, and drug development professionals

Introduction
Chromous bromide (CrBr₂), also known as chromium(II) bromide, is a highly air- and

moisture-sensitive inorganic compound. It is a white solid that readily oxidizes in the presence

of air, especially in moist conditions, forming blue solutions in water that are also susceptible to

oxidation.[1] Due to its reactivity, the successful use of chromous bromide in research and

synthesis, particularly in the development of novel therapeutics and catalysts, necessitates the

use of stringent air-free handling techniques. This document provides a detailed protocol for the

safe and effective handling of chromous bromide using either a glovebox or a Schlenk line.

Physical and Chemical Properties
A summary of the key physical and chemical properties of chromous bromide is provided in

the table below.
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Property Value Reference

Chemical Formula CrBr₂ [1][2]

Molar Mass 211.80 g/mol [2]

Appearance White crystalline solid [1][3]

Melting Point 842 °C [1]

Solubility in Water
Soluble, forms a blue solution

that is readily oxidized by air.
[1]

Air/Moisture Sensitivity
Highly sensitive; oxidizes in the

presence of air and moisture.
[1]

Safety Precautions
Chromous bromide and its related chromium compounds present several health and safety

hazards. Appropriate personal protective equipment (PPE) and adherence to safety protocols

are mandatory.
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Hazard Precaution Reference

Toxicity

Chromium(II) compounds can

be irritating to the eyes and

skin. Inhalation or ingestion

should be avoided.

[4]

Air Reactivity

Reacts with air and moisture,

potentially leading to the

formation of other chromium

species with different

toxicological profiles.

[1]

Handling

Always handle in a well-

ventilated area, preferably

within a certified fume hood,

glovebox, or using a Schlenk

line.

[5]

Personal Protective Equipment

(PPE)

Wear safety goggles, a lab

coat, and chemical-resistant

gloves (e.g., nitrile) at all times.

[5]

Spills

In case of a spill, evacuate the

area and follow appropriate

institutional procedures for

cleaning up hazardous

materials.

Experimental Protocols
The following protocols detail the procedures for handling solid chromous bromide and

preparing solutions using either a glovebox or a Schlenk line.

General Inert Atmosphere Requirements
To prevent decomposition, all manipulations of chromous bromide must be performed under

an inert atmosphere (e.g., high-purity argon or nitrogen). The inert atmosphere should have

minimal levels of oxygen and moisture.
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Parameter Recommended Level Reference

Oxygen (O₂) Level < 1 ppm [6][7]

Moisture (H₂O) Level < 1 ppm [6][7]

Handling Solid Chromous Bromide in a Glovebox
A glovebox provides a controlled inert environment for handling air-sensitive solids.

Materials and Equipment:

Glovebox with an inert atmosphere (Argon or Nitrogen)

Anhydrous chromous bromide

Spatula

Weighing paper or boat

Analytical balance (inside the glovebox)

Schlenk flask or other suitable reaction vessel with a septum-sealed sidearm

Glass funnel

Procedure:

Glovebox Preparation: Ensure the glovebox has a stable inert atmosphere with oxygen and

moisture levels below 1 ppm.[6][7]

Transfer of Materials: Introduce the sealed container of chromous bromide, a clean and dry

spatula, weighing paper, and a Schlenk flask into the glovebox antechamber.

Antechamber Purging: Evacuate and backfill the antechamber with the inert glovebox gas for

a minimum of three cycles to remove atmospheric contaminants.[8] For porous materials, a

longer evacuation time may be necessary.[8]
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Weighing: Inside the glovebox, carefully open the container of chromous bromide. Using a

clean spatula, weigh the desired amount of the solid onto the weighing paper on the

analytical balance.

Transfer to Reaction Vessel: Using a glass funnel, carefully transfer the weighed chromous
bromide into the Schlenk flask.

Sealing: Seal the Schlenk flask with a greased ground glass stopper or a septum.

Removal from Glovebox (if necessary): If the reaction is to be performed outside the

glovebox, ensure the flask is properly sealed before transferring it out through the

antechamber, following the reverse procedure of bringing materials in.

Preparing a Solution of Chromous Bromide in a
Glovebox
Materials and Equipment:

All materials from section 4.2

Anhydrous, deoxygenated solvent (e.g., Tetrahydrofuran (THF), Acetonitrile (MeCN), or N,N-

Dimethylformamide (DMF))

Magnetic stir bar

Magnetic stir plate (inside the glovebox)

Syringe and needle

Procedure:

Solid Transfer: Following the procedure in section 4.2, transfer the desired amount of solid

chromous bromide into a Schlenk flask containing a magnetic stir bar.

Solvent Addition: Using a syringe, add the desired volume of anhydrous, deoxygenated

solvent to the Schlenk flask. Note that the dissolution of inorganic salts in aprotic polar

solvents can sometimes be slow.[9]
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Dissolution: Seal the flask and place it on a magnetic stir plate. Stir the mixture until the solid

is fully dissolved. Gentle heating may be applied if necessary, but caution should be

exercised as the stability of the solution at elevated temperatures may vary.

Storage: Store the resulting solution in a tightly sealed container within the glovebox.

Note on Solubility: While precise quantitative solubility data for chromous bromide in organic

solvents is not readily available in the literature, it is known to form an acetonitrile complex,

suggesting some degree of solubility in this solvent.[1] For other aprotic polar solvents like DMF

and THF, solubility should be determined empirically on a small scale before proceeding with

larger preparations.

Handling Solid Chromous Bromide using a Schlenk Line
A Schlenk line is a valuable tool for handling air-sensitive compounds when a glovebox is not

available.

Materials and Equipment:

Double-manifold Schlenk line with a vacuum pump and inert gas source

Anhydrous chromous bromide in a sealed container

Two Schlenk flasks

Spatula

Glass funnel

Magnetic stir bar

Septa and glass stoppers

Cannula (double-tipped needle)

Procedure:

System Preparation: Ensure the Schlenk line is properly set up and purged with inert gas.
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Flask Preparation: Flame-dry a Schlenk flask containing a magnetic stir bar under vacuum

and then fill it with inert gas. Repeat this cycle three times to ensure all moisture and air are

removed.

Solid Transfer under Positive Pressure: Briefly remove the stopper from the prepared

Schlenk flask while maintaining a positive flow of inert gas out of the flask. Quickly add the

desired amount of chromous bromide to the flask using a funnel.

Resealing: Immediately reseal the flask with the stopper.

Purging: Evacuate and backfill the flask with inert gas three times to remove any air that may

have entered during the transfer.

Workflow and Relationship Diagrams
The following diagrams illustrate the key workflows for handling chromous bromide.
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Workflow for Handling Solid Chromous Bromide
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Caption: Experimental workflows for handling solid chromous bromide.
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Protocol for Preparing a Chromous Bromide Solution

Start
(Inside Glovebox)
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Caption: Protocol for preparing a solution of chromous bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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